Cas no 4316-53-4 (4-Methyltriphenylamine)

• Product Name: 4-Methyltriphenylamine
• CAS No: 4316-53-4
• MF: C₁₉H₁₇N
• MW: 259.344984769821
• MDL: MFCD03093256
• CID: 44926
• PubChem ID: 87559762
• Update Time: 2025-11-02

4-Methyltriphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N,N-diphenylaniline
• 4—METHYLTRIPHENYLAMINE
• 4-Tolyldiphenylamine
• N,N-Diphenyl-p-toluidine
• 4-Methyltriphenylamine
• N-(4-Methylphenyl)diphenylamine
• IULUNTXBHHKFFR-UHFFFAOYSA-N
• 4-methyl-N,N-diphenyl-aniline
• diphenyl-p-tolylamine
• (4-methylphenyl)diphenylamine
• N,N-Diphenyl-4-methylaniline
• N-(p-toluyl)-N,N-diphenylamine
• ADAL1109638
• 5971AB
• Benzenamine, 4-methyl-N,N-diphenyl-
• AMY18018
• M1898
• J-515837
• T72471
• MFCD03093256
• AKOS015915399
• SCHEMBL43023
• AS-57737
• FT-0652746
• A826190
• 4316-53-4
• 4 METHYLTRIPHENYLAMINE
• SB66874
• DTXSID30461685
• DB-070412

• MDL： MFCD03093256
• Inchi： 1S/C19H17N/c1-16-12-14-19(15-13-16)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： IULUNTXBHHKFFR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 259.13600
• Monoisotopic Mass: 259.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.094
• Melting Point: 66.0 to 72.0 deg-C
• Boiling Point: 393.8 °C at 760 mmHg
• Flash Point: 393.8 °C at 760 mmHg
• Refractive Index: 1.636
• PSA: 3.24000
• LogP: 5.46480
• Solubility: Uncertain

4-Methyltriphenylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methyltriphenylamine

4-Methyltriphenylamine (CAS No. 4316-53-4): A Versatile Organic Compound for Advanced Materials and Electronics

4-Methyltriphenylamine (CAS No. 4316-53-4) is a high-value organic compound widely recognized for its unique electrochemical properties and applications in cutting-edge technologies. As a derivative of triphenylamine, this molecule features a methyl group substitution at the 4-position, enhancing its solubility and charge-transport characteristics. The compound's molecular formula C19H17N and molecular weight 259.34 g/mol make it particularly suitable for organic semiconductors, photovoltaic materials, and OLED (Organic Light-Emitting Diode) technologies.

Recent advancements in flexible electronics and green energy solutions have significantly increased demand for 4-methyltriphenylamine. Researchers highlight its exceptional hole-transporting properties, with studies showing improved efficiency in perovskite solar cells when incorporating this material. The compound's thermal stability (decomposition temperature >300°C) and tunable optoelectronic behavior answer critical industry needs for durable, high-performance organic materials.

From a synthetic chemistry perspective, 4-methyltriphenylamine serves as a valuable building block for more complex architectures. Its electron-rich aromatic system enables diverse functionalization pathways, making it popular for designing molecular wires, electrochromic materials, and organic field-effect transistors (OFETs). The compound's redox-active nature also finds applications in electrochemical sensors, particularly for environmental monitoring of heavy metals.

Commercial availability of CAS 4316-53-4 has expanded significantly to meet growing demand from the organic electronics sector. Manufacturers now offer various purity grades (98%, 99%, and 99.5+%) with customized packaging solutions. Quality control parameters typically include HPLC analysis, melting point verification (reported range 98-102°C), and residual solvent testing to ensure batch-to-batch consistency for sensitive applications.

Environmental and safety considerations for 4-methyltriphenylamine follow standard organic chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage in amber glass containers under inert atmosphere helps maintain stability, with typical shelf life exceeding 24 months when protected from light and moisture.

The future outlook for 4-methyltriphenylamine derivatives appears particularly promising in emerging bioelectronic interfaces and neural stimulation devices. Recent patents demonstrate innovative applications in organic neuromorphic computing, where the compound's charge trapping behavior mimics biological synaptic functions. These developments position CAS 4316-53-4 as a key enabler for next-generation brain-inspired electronics and artificial intelligence hardware.

For researchers exploring organic electronic materials, 4-methyltriphenylamine offers an excellent balance of performance and processability. Its compatibility with solution-processing techniques like spin-coating and inkjet printing facilitates device fabrication without requiring expensive vacuum deposition equipment. This accessibility makes the compound particularly valuable for academic laboratories and startups developing printed electronics.

Analytical characterization of 4-methyltriphenylamine typically involves nuclear magnetic resonance (NMR) spectroscopy (showing characteristic aromatic proton signals between 7.0-7.5 ppm), mass spectrometry (with molecular ion peak at m/z 259), and UV-Vis spectroscopy (exhibiting absorption maxima around 300 nm). These techniques provide essential quality verification and help researchers understand structure-property relationships for material optimization.

In the context of circular economy initiatives, recent studies explore recycling strategies for triphenylamine-based materials in electronic waste. The chemical stability of 4-methyltriphenylamine enables potential recovery and reuse from end-of-life devices, addressing sustainability concerns in the electronics industry. Such developments align with growing consumer demand for environmentally conscious technologies.

As global investment in organic electronics continues to rise (projected to exceed $80 billion by 2027), 4-methyltriphenylamine remains a compound of significant scientific and commercial interest. Its versatility across multiple cutting-edge applications ensures ongoing research attention, with recent publications demonstrating novel uses in organic spintronics and quantum information storage devices.